Cas no 161009-04-7 (L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanyl-, 1,1-dimethylethyl ester)

L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanyl-, 1,1-dimethylethyl ester structure
161009-04-7 structure
Product Name:L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanyl-, 1,1-dimethylethyl ester
CAS No:161009-04-7
MF:C25H30N2O5
MW:438.516107082367
CID:6626571
PubChem ID:146167338
Update Time:2024-01-13

L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanyl-, 1,1-dimethylethyl ester
    • 161009-04-7
    • tert-Butyl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-alanyl-L-alaninate
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-alanyl-L-alanine 1,1-dimethylethyl ester
    • CS-0343017
    • (S)-tert-Butyl 2-((S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)propanamido)propanoate
    • Inchi: 1S/C25H30N2O5/c1-15(22(28)26-16(2)23(29)32-25(3,4)5)27-24(30)31-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,15-16,21H,14H2,1-5H3,(H,26,28)(H,27,30)/t15-,16-/m0/s1
    • InChI Key: RDUTYSOQMFMSMS-HOTGVXAUSA-N
    • SMILES: C(OC(C)(C)C)(=O)[C@H](C)NC(=O)[C@H](C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

  • Exact Mass: 438.21547206g/mol
  • Monoisotopic Mass: 438.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 93.7Ų

Experimental Properties

  • Density: 1.174±0.06 g/cm3(Predicted)
  • Boiling Point: 620.8±40.0 °C(Predicted)
  • pka: 10.71±0.46(Predicted)
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